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The following table outlines the core outcome measures and metrics used in clinical trials to assess the

efficacy of Oclacitinib and its alternatives [1] [2] [3].

Metric / Scale . Method of Definition of Treatment
Full Name & Details
Name Assessment Success | Key Thresholds
Owner-Assessed  An enhanced 10 cm Visual Owner-reported A reduction of 22 cm (or =22
Pruritus Visual Analog Scale for owners to points) from the baseline score
Analog Scale assess the severity of their is a common benchmark for
(PVAS) dog's pruritus [1] [4]. success [1] [2]. A score of <2
cm is considered within the
range of a healthy, non-allergic
dog, indicating clinical
remission [1].
CADESI Canine Atopic Dermatitis Clinician- A reduction of 250% from the
Extent and Severity Index. assessed baseline score is a common

Investigators use this to
score the extent and
severity of skin lesions. The
4th iteration (CADESI-04)
was used in recent studies

[1].

benchmark for success [2]. A
score of <10 is considered
within the range of a healthy,
non-allergic dog, indicating
clinical remission [1].
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Metric | Scale
Name

Treatment
Success
Consensus

Quality of Life
Improvements

Full Name & Details

A subjective, overall
assessment of the
treatment response [1].

Positive effects on the dogs'
guality of life were observed
in long-term studies of
Oclacitinib, though a
specific scale name is not
mentioned in the provided
results [2].

Method of
Assessment

Combined
owner and
clinician

consensus

Owner-reported
(implied)

Definition of Treatment
Success | Key Thresholds

Based on the collective
evaluation of the dog's
improvement, not solely on a
specific delta change in a single
score [1] [5].

Significant positive effects were
reported in >91.5% of cases
after 630 days of treatment with
Oclacitinib [2].

Detailed Experimental Protocols from Key Studies

Here is a breakdown of the methodologies used in pivotal and recent clinical trials.

Initial Oclacitinib Pivotal Trial (Cosgrove et al., 2013)

This study established the initial efficacy and safety profile of Oclacitinib [4].

¢ Study Design: Randomized, double-blinded, placebo-controlled trial.
e Subjects: 436 client-owned dogs with moderate to severe owner-assessed pruritus and a
presumptive diagnosis of allergic dermatitis.
¢ Intervention: Oclacitinib (0.4-0.6 mg/kg orally twice daily) versus an excipient-matched placebo.
Dogs could remain on the study for up to 28 days.
¢ Primary Outcomes:
o Change in owner-assessed pruritus using an enhanced 10 cm VAS from Day 0 to Day 7.
o Change in veterinarian-assessed dermatitis severity on Days 0 and 7.

llunocitinib vs. Oclacitinib Blinded Trial (Forster et al., 2025)
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This recent head-to-head trial provides a direct comparison with a newer JAK inhibitor and uses modern

remission criteria [1].

e Study Design: Prospective, double-blinded, randomized, positive-controlled field study, initially for 56
days with an optional extension to 112 days.
¢ Subjects: 338 client-owned dogs diagnosed with canine atopic dermatitis.
¢ Intervention & Dosing:
o Oclacitinib: 0.4-0.6 mg/kg twice daily for 14 days, then once daily.
o llunocitinib: 0.6—0.8 mg/kg once daily.
e Primary Efficacy Measures:
o Owner-assessed pruritus using PVAS.
o Investigator-assessed skin lesions using CADESI-04.
¢ Key Analysis: The study evaluated both traditional success (delta changes) and the more stringent
goal of clinical remission, defined as achieving PVAS <2 and CADESI-04 <10 [1].

Combination Therapy Retrospective Study (2025)

This study explored options for dogs that do not respond adequately to monotherapy [5].

e Study Design: Retrospective study of medical records.

e Subjects: 44 client-owned dogs with allergic dermatitis that did not respond satisfactorily to both
Oclacitinib and Lokivetmab as monotherapies.

¢ Intervention: Combination Oclacitinib-Lokivetmab Therapy (COLT).

e Outcome Measure: Treatment response was defined as a 22 cm reduction in PVAS from baseline
plus consensus between client and clinician on improvement.

Mechanism of Action and Experimental Workflow

The following diagram illustrates the core mechanism of Oclacitinib and the general workflow of a clinical

trial assessing its efficacy.
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Key Insights from the Data

e Beyond Delta Changes: While a reduction in PVAS (=2) and CADESI-04 (=50%) has been a
traditional benchmark for success, the field is moving towards evaluating clinical remission—
bringing scores into the range of a healthy dog (PVAS<2, CADESI-04<10) [1]. This represents a
higher standard of efficacy.

¢ Quality of Life is Measured: Long-term studies with Oclacitinib specifically report positive effects on
quality of life, which is a critical metric for a chronic condition [2]. The methodologies suggest this is
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captured via owner reporting, even if a specific scale name is not provided.

e Combination Therapy is a Valid Strategy: For cases where monotherapy fails, the combination of
Oclacitinib and Lokivetmab (COLT) has shown significant efficacy, providing another option for
difficult-to-manage cases [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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